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Compound of Interest

N-(4-Amino-5-methoxy-2-
Compound Name: )
methylphenyl)benzamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identity, properties,
and synthesis of Fast Violet B base. This compound is a key intermediate in the production of
Fast Violet B salt, a diazonium salt widely used as a chromogenic reagent in histochemistry
and analytical chemistry.

Chemical Identity and Nomenclature

Fast Violet B base is an aromatic amine. It is crucial to distinguish it from its corresponding
diazonium salt, "Fast Violet B salt,” which is derived from the base. The primary application of
Fast Violet B base is as a precursor in the synthesis of this salt.[1]

Table 1: Chemical Identifiers for Fast Violet B Base
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Identifier

Value

Chemical Name

N-(4-Amino-5-methoxy-2-
methylphenyl)benzamide

4-Benzoylamino-2-methoxy-5-

Synonyms methylbenzeneamine, Azoic Diazo No. 41
CAS Number 99-21-8

EC Number 202-740-1

Colour Index Number 37165

PubChem Substance 1D 24852011

Table 2: Molecular and Physicochemical Properties of Fast Violet B Base

Property Value

Molecular Formula C15H16N202

Molecular Weight 256.30 g/mol
Appearance White to beige powder[2]
Melting Point 185-188 °C

Amax 297 nm

SMILES String

COclcc(NC(=0)c2ccecec2)c(C)eclN

InChl Key

VENDXQNWODZJGB-UHFFFAQOY SA-N[3]

Experimental Protocols

Synthesis of Fast Violet B Base

A common method for the synthesis of N-arylbenzamides involves the acylation of an aromatic

amine with benzoyl chloride. The following protocol is adapted from the synthesis of a

structurally similar compound, N-(4-methoxy-2-methyl-phenyl)benzamide.[4] The key starting

material for Fast Violet B base would be 4-amino-5-methoxy-2-methylaniline.
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Materials:

4-amino-5-methoxy-2-methylaniline

Benzoyl chloride

Dichloromethane (CHzCl2)

Triethylamine (EtsN)

Saturated aqueous sodium bicarbonate (NaHCOs) solution
2N Hydrochloric acid (HCI)

Toluene

Procedure:

Dissolve 4-amino-5-methoxy-2-methylaniline and triethylamine (2 equivalents) in
dichloromethane.

Slowly add benzoyl chloride (1.5 equivalents) dropwise to the solution.
Stir the reaction mixture at room temperature for 16 hours.

Add a saturated aqueous NaHCO:s solution to the reaction mixture and separate the organic
layer.

Wash the aqueous layer with dichloromethane.
Combine the organic layers and wash with a 2N HCI solution.
Concentrate the organic phase under vacuum.

Recrystallize the resulting residue from toluene to yield N-(4-Amino-5-methoxy-2-
methylphenyl)benzamide (Fast Violet B base).
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Diazotization of Fast Violet B Base to Form Fast Violet B
Salt

Fast Violet B base is converted to its corresponding diazonium salt, Fast Violet B salt, through
diazotization. This is a standard reaction for aromatic amines. The resulting diazonium salt is
the active component used in staining procedures.

General Procedure:

o Dissolve Fast Violet B base in a cold aqueous acidic solution (e.g., hydrochloric acid).
e Cool the solution in an ice bath to 0-5 °C.

e Slowly add a cold aqueous solution of sodium nitrite (NaNO2) with constant stirring.

e Maintain the temperature below 5 °C throughout the addition.

¢ The resulting solution contains the 4-benzoylamino-2-methoxy-5-methylbenzenediazonium
ion, which is the key component of Fast Violet B salt. This diazonium salt solution is typically
used immediately in subsequent coupling reactions.

Diagrams

Chemical Structure of Fast Violet B Base

Click to download full resolution via product page

Caption: 2D Structure of Fast Violet B Base.
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Synthesis Workflow of Fast Violet B Base

4-amino-5-methoxy-2-methylaniline
+ Benzoyl Chloride

Acylation in CH2CI2
with Et3N

2. Reaction

Aqueous Workup
(NaHCO3, HCI)
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Fast Violet B Base
(N-(4-Amino-5-methoxy-2-methylphenyl)benzamide)
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Caption: Synthesis workflow for Fast Violet B base.
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Diazotization of Fast Violet B Base

Fast Violet B Base NaNO2, HCl(aq)
(Aromatic Primary Amine) 0-5°C

Fast Violet B Salt
(Benzenediazonium ion)

Coupling with Naphthol
or other component

Azo Coupling

Azo Dye

(Colored Precipitate)
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Caption: Reaction pathway from Fast Violet B base to an azo dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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